Cas no 899730-78-0 (N'-(3,4-dimethoxyphenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide)

• Product Name: N'-(3,4-dimethoxyphenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide
• CAS No: 899730-78-0
• MF: C₁₉H₂₆N₂O₆
• MW: 378.419545650482
• CID: 5494985
• Update Time: 2025-07-16

N'-(3,4-dimethoxyphenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3,4-dimethoxyphenyl)-N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)oxamide
• N'-(3,4-dimethoxyphenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide

• Inchi： 1S/C19H26N2O6/c1-24-15-7-6-13(10-16(15)25-2)21-18(23)17(22)20-11-14-12-26-19(27-14)8-4-3-5-9-19/h6-7,10,14H,3-5,8-9,11-12H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key： FHJBYEKOEISODX-UHFFFAOYSA-N
• SMILES： C(NCC1OC2(CCCCC2)OC1)(=O)C(NC1=CC=C(OC)C(OC)=C1)=O

Additional information on N'-(3,4-dimethoxyphenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide

Recent Advances in the Study of N'-(3,4-dimethoxyphenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide (CAS: 899730-78-0)

The compound N'-(3,4-dimethoxyphenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide (CAS: 899730-78-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique spirocyclic and dimethoxyphenyl moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound in drug development.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary in vitro studies have demonstrated that N'-(3,4-dimethoxyphenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide exhibits selective binding affinity towards certain enzymes involved in inflammatory pathways. This suggests its potential utility in the development of novel anti-inflammatory agents. Additionally, molecular docking simulations have provided insights into the structural basis of these interactions, highlighting the importance of the dimethoxyphenyl group in target recognition.

Further research has explored the compound's pharmacokinetic profile. Recent findings indicate that N'-(3,4-dimethoxyphenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide possesses favorable absorption and distribution properties, with moderate plasma protein binding and good metabolic stability. These characteristics make it a viable candidate for further preclinical development. However, challenges remain in optimizing its bioavailability and minimizing potential off-target effects.

In addition to its therapeutic potential, synthetic approaches to N'-(3,4-dimethoxyphenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide have been refined. Recent publications describe improved synthetic routes that enhance yield and purity, facilitating larger-scale production for further studies. These advancements are critical for supporting ongoing research efforts and eventual clinical translation.

Looking ahead, the next phase of research will likely focus on in vivo efficacy studies and toxicological evaluations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound. Given its promising profile, N'-(3,4-dimethoxyphenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide represents a compelling case study in the intersection of chemical synthesis and biological activity.